Cas no 167074-93-3 (3-Pyrrolidinecarbonitrile,1-methyl-4-(1-propenyl)-, [3a,4b(E)]- (9CI))

• Product Name: 3-Pyrrolidinecarbonitrile,1-methyl-4-(1-propenyl)-, [3a,4b(E)]- (9CI)
• CAS No: 167074-93-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 110849
• PubChem ID: 45092533
• Update Time: 2025-04-18

3-Pyrrolidinecarbonitrile,1-methyl-4-(1-propenyl)-, [3a,4b(E)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarbonitrile,1-methyl-4-(1-propenyl)-, [3a,4b(E)]- (9CI)
• 3-Pyrrolidinecarbonitrile,1-methyl-4-(1-propenyl)-,[3alpha,4beta(E)]-(9CI)
• 167074-93-3

• Inchi： 1S/C9H14N2/c1-3-4-8-6-11(2)7-9(8)5-10/h3-4,8-9H,6-7H2,1-2H3/b4-3+/t8-,9-/m0/s1
• InChI Key： DBWAGMHTEOTZAC-FBFNWGNUSA-N
• SMILES： N1(C)C[C@H](C#N)[C@@H](/C=C/C)C1

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 1.20178